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Compound of Interest

3-Bromothiophene-2-carboxylic
Compound Name: o
aci

Cat. No.: B183166

An In-depth Technical Guide on 3-Bromothiophene-2-carboxylic Acid

For researchers, scientists, and professionals in drug development, 3-Bromothiophene-2-
carboxylic acid is a versatile building block in organic synthesis. Its unique structure, featuring
a thiophene ring with both a carboxylic acid and a bromine substituent, makes it a valuable
precursor for creating a wide range of pharmaceuticals, agrochemicals, and functional
materials.[1] This document provides core technical data, including its molecular weight and
formula, alongside other key properties.

Chemical and Physical Properties

The fundamental properties of 3-Bromothiophene-2-carboxylic acid are summarized below,
providing a clear reference for experimental and developmental applications.
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Property Value
Molecular Formula C5H3Brozs
Molecular Weight 207.05 g/mol
CAS Number 7311-64-0
Appearance Solid

Melting Point 195-201 °C

3-Bromo-2-thenoic acid, 2-(3-

Synonyms ) ] )
Bromothienyl)carboxylic acid

Sources:[2][3][4][5]

Structural and Molecular Relationship

The relationship between the compound's name, its elemental composition (formula), and its
resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates

this logical connection.

3-Bromothiophene-2-carboxylic acid

is described by

Molecular Formula
C5H3Bro2s

results in

Molecular Weight
207.05 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.
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Applications in Research and Development

3-Bromothiophene-2-carboxylic acid is a key intermediate in several areas of chemical
research:

¢ Organic Synthesis: It serves as a versatile starting material for synthesizing more complex
molecules.[1] The bromine atom enhances its reactivity, making it suitable for various
coupling reactions to introduce diverse functional groups.[1]

» Medicinal Chemistry: The thiophene ring is a common scaffold in many biologically active
compounds. Researchers utilize this molecule to develop new potential drugs targeting
specific biological pathways.[1]

» Material Science: It is used in the creation of conductive polymers and other functional
materials, which can be applied in devices like organic solar cells and sensors.[1]

Safety and Handling

According to GHS classifications, 3-Bromothiophene-2-carboxylic acid is associated with
several hazards:

e May cause skin irritation or an allergic skin reaction.[3][6]
o Can cause serious eye irritation.[3][6]
o May cause respiratory irritation.[3][6]

Proper personal protective equipment (PPE), including gloves, eye protection, and a dust
mask, should be used when handling this compound. It is classified as a combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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